Cas no 1805260-68-7 (Methyl 4-chloro-5-cyano-3-(difluoromethyl)pyridine-2-carboxylate)

• Product Name: Methyl 4-chloro-5-cyano-3-(difluoromethyl)pyridine-2-carboxylate
• CAS No: 1805260-68-7
• MF: C₉H₅ClF₂N₂O₂
• MW: 246.598007917404
• CID: 4868924
• Update Time: 2025-06-12

Methyl 4-chloro-5-cyano-3-(difluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloro-5-cyano-3-(difluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C9H5ClF2N2O2/c1-16-9(15)7-5(8(11)12)6(10)4(2-13)3-14-7/h3,8H,1H3
• InChI Key： KJTACBJCMPAOOB-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=CN=C(C(=O)OC)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 318
• XLogP3: 2
• Topological Polar Surface Area: 63

Additional information on Methyl 4-chloro-5-cyano-3-(difluoromethyl)pyridine-2-carboxylate

Methyl 4-chloro-5-cyano-3-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1805260-68-7): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 4-chloro-5-cyano-3-(difluoromethyl)pyridine-2-carboxylate, identified by its CAS number 1805260-68-7, is a highly versatile intermediate that has garnered significant attention in the field of pharmaceutical chemistry. This compound, characterized by its pyridine core substituted with a carboxylate ester, a cyano group, and a difluoromethyl moiety, plays a crucial role in the synthesis of various biologically active molecules. The strategic placement of these functional groups makes it an invaluable building block for drug discovery and development programs.

The 4-chloro substituent on the pyridine ring enhances the electrophilicity of the molecule, facilitating nucleophilic substitution reactions that are pivotal in constructing complex molecular architectures. This property is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed in the synthesis of heterocyclic compounds. The presence of the 5-cyano group introduces a strong electron-withdrawing effect, influencing the reactivity and electronic properties of the molecule. This feature is often exploited to modulate the binding affinity of drug candidates to their biological targets.

In recent years, the pharmaceutical industry has seen a surge in the development of drugs targeting neurological disorders, cancer, and infectious diseases. Methyl 4-chloro-5-cyano-3-(difluoromethyl)pyridine-2-carboxylate has emerged as a key intermediate in several novel drug candidates. For instance, researchers have utilized this compound to synthesize potent inhibitors of kinases and other enzymes involved in cancer pathways. The difluoromethyl group, a well-known pharmacophore, enhances metabolic stability and binding affinity, making it a desirable feature in drug design.

The compound's utility extends beyond oncology; it has also been explored in the development of antiviral and anti-inflammatory agents. The combination of the 4-chloro, 5-cyano, and 3-(difluoromethyl) groups provides a rich scaffold for further derivatization, allowing chemists to fine-tune the pharmacological properties of their synthetic targets. Recent studies have demonstrated its effectiveness in generating lead compounds with high selectivity and low toxicity profiles.

The synthesis of Methyl 4-chloro-5-cyano-3-(difluoromethyl)pyridine-2-carboxylate typically involves multi-step organic transformations that highlight modern synthetic methodologies. One common approach involves the condensation of appropriately substituted pyridine precursors with chloroacetyl chloride followed by esterification. Advances in catalytic systems have enabled more efficient and scalable production processes, reducing reaction times and improving yields.

The growing interest in fluorinated compounds stems from their ability to improve pharmacokinetic properties such as bioavailability and half-life. The incorporation of fluorine atoms into drug molecules often leads to enhanced binding to biological targets due to changes in electronic distribution and steric effects. In this context, Methyl 4-chloro-5-cyano-3-(difluoromethyl)pyridine-2-carboxylate serves as a valuable precursor for developing next-generation therapeutics.

The compound's role in fragment-based drug design is also noteworthy. Fragment-based approaches rely on identifying small molecular fragments that bind to biological targets with moderate affinity. These fragments can then be linked or modified to create more potent drug candidates. Methyl 4-chloro-5-cyano-3-(difluoromethyl)pyridine-2-carboxylate, with its diverse functional groups, offers numerous opportunities for such modifications.

In conclusion, Methyl 4-chloro-5-cyano-3-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1805260-68-7) is a cornerstone intermediate in modern pharmaceutical synthesis. Its unique structural features make it an indispensable tool for medicinal chemists seeking to develop innovative therapeutic agents. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.